Cas no 1122-59-4 (Aniline-N,N-d2)
Aniline-N,N-d2 structure
Product Name:Aniline-N,N-d2
Aniline-N,N-d2 Chemical and Physical Properties
Names and Identifiers
-
- Benzenamine-d2
- ANILINE-N,N-D2
- (~2~H_2_)Aniline
- N,N-Dideuterioaniline
- ANILINE-N,N-D2,98 ATOM % D
- D98688
- AKOS015910272
- DTXSID70892853
- 1122-59-4
- Aniline-N,N-d2
-
- Inchi: 1S/C6H7N/c7-6-4-2-1-3-5-6/h1-5H,7H2/i/hD2
- InChI Key: PAYRUJLWNCNPSJ-ZSJDYOACSA-N
- SMILES: N([2H])([2H])C1C=CC=CC=1
Computed Properties
- Exact Mass: 95.070402719g/mol
- Monoisotopic Mass: 95.070402719g/mol
- Isotope Atom Count: 2
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 7
- Rotatable Bond Count: 0
- Complexity: 46.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 26Ų
Aniline-N,N-d2 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A662481-50mg |
Aniline-N,N-d2 |
1122-59-4 | 50mg |
$ 64.00 | 2023-04-19 | ||
| TRC | A662481-100mg |
Aniline-N,N-d2 |
1122-59-4 | 100mg |
$ 87.00 | 2023-04-19 | ||
| TRC | A662481-500mg |
Aniline-N,N-d2 |
1122-59-4 | 500mg |
$ 305.00 | 2023-04-19 | ||
| A2B Chem LLC | AE10666-1g |
ANILINE-N,N-D2 |
1122-59-4 | 1g |
$498.00 | 2024-04-20 | ||
| A2B Chem LLC | AE10666-5g |
ANILINE-N,N-D2 |
1122-59-4 | 5g |
$1286.00 | 2024-04-20 |
Aniline-N,N-d2 Related Literature
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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